Cas no 2236560-80-6 (1H-Pyrazol-5-ol, 3-methyl-1-(5,6,7,8-tetrahydro-2-naphthalenyl)-)

1H-Pyrazol-5-ol, 3-methyl-1-(5,6,7,8-tetrahydro-2-naphthalenyl)- structure
2236560-80-6 structure
Product Name:1H-Pyrazol-5-ol, 3-methyl-1-(5,6,7,8-tetrahydro-2-naphthalenyl)-
CAS No:2236560-80-6
MF:C14H16N2O
MW:228.2896
CID:5068101
Update Time:2022-06-06

1H-Pyrazol-5-ol, 3-methyl-1-(5,6,7,8-tetrahydro-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-ol, 3-methyl-1-(5,6,7,8-tetrahydro-2-naphthalenyl)-
    • Inchi: 1S/C14H16N2O/c1-10-8-14(17)16(15-10)13-7-6-11-4-2-3-5-12(11)9-13/h6-9,15H,2-5H2,1H3
    • InChI Key: VMCHYHYBKKUJMT-UHFFFAOYSA-N
    • SMILES: O=C1C([H])=C(C([H])([H])[H])N([H])N1C1C([H])=C([H])C2=C(C=1[H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 350
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.299
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